RKI 1447 (dihydrochloride)

• IUPAC Name: 1-[(3-hydroxyphenyl)methyl]-3-(4-pyridin-4-yl-1,3-thiazol-2-yl)urea;dihydrochloride
• InChI: InChI=1S/C16H14N4O2S.2ClH/c21-13-3-1-2-11(8-13)9-18-15(22)20-16-19-14(10-23-16)12-4-6-17-7-5-12;;/h1-8,10,21H,9H2,(H2,18,19,20,22);2*1H
• InChI Key: GBXLRAPHQIRDNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CNC(=O)NC2=NC(=CS2)C3=CC=NC=C3.Cl.Cl
• Molecular Formula: C16H16Cl2N4O2S
• Molecular Weight: 399.3 g/mol
• CAS No.: 1782109-09-4

Description

RKI 1447 dihydrochloride is a potent and selective inhibitor of the enzyme Rho kinase. It has been investigated for its applications in cancer treatment, glaucoma, and nonalcoholic fatty liver disease. The compound is known for its ability to suppress the phosphorylation of Rho kinase substrates, thereby inhibiting cancer cell growth and promoting apoptosis .

Scientific Research Applications

RKI 1447 dihydrochloride has a wide range of scientific research applications, including:

Cancer Research: It has been shown to inhibit the growth of colorectal carcinoma and breast cancer cells by suppressing the phosphorylation of Rho kinase substrates

Glaucoma Treatment: The compound has been investigated for its ability to reduce intraocular pressure and increase phagocytosis in the trabecular meshwork, making it a potential treatment for glaucoma.

Nonalcoholic Fatty Liver Disease: RKI 1447 dihydrochloride has been studied for its effects on liver cells and its potential to treat nonalcoholic fatty liver disease.

Mechanism of Action

RKI 1447 (dihydrochloride) acts as a potent and selective inhibitor of the enzyme Rho kinase. It suppresses phosphorylation of the ROCK substrates MLC-2 and MYPT-1 in human cancer cells. It also inhibits ROCK-mediated cytoskeleton re-organization.

Safety and Hazards

RKI 1447 (dihydrochloride) is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients.

Future Directions

RKI 1447 (dihydrochloride) has been investigated for applications in cancer treatment, as well as glaucoma, and nonalcoholic fatty liver disease. It has shown significant anti-invasive and antitumor activities. Further examination of RKI-1447 suitability as a potential clinical candidate is justified.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RKI 1447 dihydrochloride involves the reaction of 1-(3-hydroxyphenyl)methyl-3-(4-pyridin-4-yl-1,3-thiazol-2-yl)urea with hydrochloric acid to form the dihydrochloride salt. The reaction conditions typically include the use of an organic solvent such as dimethyl sulfoxide (DMSO) and gentle warming to ensure complete dissolution .

Industrial Production Methods

Industrial production of RKI 1447 dihydrochloride follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high purity and yield. The compound is typically stored at -20°C to maintain its stability .

Chemical Reactions Analysis

Types of Reactions

RKI 1447 dihydrochloride undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: The compound can participate in substitution reactions, particularly involving the thiazole and pyridine rings

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while substitution reactions can yield various substituted thiazole and pyridine derivatives .

Comparison with Similar Compounds

RKI 1447 dihydrochloride is unique in its high selectivity and potency as a Rho kinase inhibitor. Similar compounds include:

Y-27632: Another Rho kinase inhibitor, but with lower selectivity and potency compared to RKI 1447 dihydrochloride.

Fasudil: A Rho kinase inhibitor used clinically for the treatment of cerebral vasospasm, but with a different mechanism of action and lower selectivity

RKI 1447 dihydrochloride stands out due to its high selectivity for Rho kinase and its significant anti-invasive and antitumor activities .